Cas no 899910-32-8 (1-benzoyl-3-(2,4-dichlorophenyl)-1,4-diazaspiro4.6undec-3-ene-2-thione)

• Product Name: 1-benzoyl-3-(2,4-dichlorophenyl)-1,4-diazaspiro4.6undec-3-ene-2-thione
• CAS No: 899910-32-8
• MF: C₂₂H₂₀Cl₂N₂OS
• MW: 431.378002166748
• CID: 6356027
• PubChem ID: 22428941
• Update Time: 2025-10-12

1-benzoyl-3-(2,4-dichlorophenyl)-1,4-diazaspiro4.6undec-3-ene-2-thione Chemical and Physical Properties

Names and Identifiers

• 1-benzoyl-3-(2,4-dichlorophenyl)-1,4-diazaspiro4.6undec-3-ene-2-thione
• AKOS001793728
• F3168-0845
• 1-benzoyl-3-(2,4-dichlorophenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
• [2-(2,4-dichlorophenyl)-3-sulfanylidene-1,4-diazaspiro[4.6]undec-1-en-4-yl]-phenylmethanone
• (3-(2,4-dichlorophenyl)-2-thioxo-1,4-diazaspiro[4.6]undec-3-en-1-yl)(phenyl)methanone
• 899910-32-8

• Inchi： 1S/C22H20Cl2N2OS/c23-16-10-11-17(18(24)14-16)19-21(28)26(20(27)15-8-4-3-5-9-15)22(25-19)12-6-1-2-7-13-22/h3-5,8-11,14H,1-2,6-7,12-13H2
• InChI Key： ITVONCRRAZNMMQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(N(C(C2C=CC=CC=2)=O)C2(CCCCCC2)N=1)=S)Cl

Computed Properties

• Exact Mass: 430.0673398g/mol
• Monoisotopic Mass: 430.0673398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 64.8Ų

Additional information on 1-benzoyl-3-(2,4-dichlorophenyl)-1,4-diazaspiro4.6undec-3-ene-2-thione

Chemical Profile of 1-benzoyl-3-(2,4-dichlorophenyl)-1,4-diazaspiro4.6undec-3-ene-2-thione (CAS No. 899910-32-8)

The compound 1-benzoyl-3-(2,4-dichlorophenyl)-1,4-diazaspiro4.6undec-3-ene-2-thione, identified by its CAS number 899910-32-8, represents a fascinating molecular entity within the realm of heterocyclic chemistry. Its unique structural framework, characterized by a spirocyclic system integrating a benzoyl group, a dichlorophenyl moiety, and a thione functional group, positions it as a potential candidate for diverse applications in pharmaceutical and agrochemical research.

At the heart of this compound lies its spirocyclic core, which combines a seven-membered azaspiro ring with an undecene backbone. This structural motif imparts distinctive electronic and steric properties, making it an attractive scaffold for medicinal chemists seeking to develop novel bioactive molecules. The presence of the benzoyl group not only contributes to the compound's overall molecular weight but also introduces potential hydrogen bonding capabilities, which can be leveraged in drug design to enhance binding affinity and selectivity.

The 2,4-dichlorophenyl substituent attached to the spirocyclic system is another critical feature that warrants detailed examination. The chlorine atoms at the 2 and 4 positions introduce electron-withdrawing effects through resonance and inductive mechanisms, respectively. This can modulate the electronic properties of the aromatic ring, influencing its reactivity and interactions with biological targets. Such modifications are often employed in medicinal chemistry to fine-tune pharmacokinetic profiles and target specificity.

The thione functional group at the 3-position of the spirocyclic structure adds another layer of complexity to this molecule. Thiones are known for their ability to participate in various chemical reactions, including nucleophilic additions and redox processes, which can be exploited in synthetic chemistry and biocatalysis. Additionally, thiones often exhibit interesting photophysical properties, making them relevant in areas such as photodynamic therapy and material science.

Recent advancements in computational chemistry have enabled researchers to explore the structural and electronic properties of complex molecules like 1-benzoyl-3-(2,4-dichlorophenyl)-1,4-diazaspiro4.6undec-3-ene-2-thione with unprecedented accuracy. Molecular modeling studies suggest that this compound may exhibit significant binding affinity for certain biological targets due to its optimized shape and charge distribution. These insights are particularly valuable in virtual screening campaigns aimed at identifying lead compounds for drug development.

In the context of pharmaceutical research, heterocyclic compounds continue to attract considerable attention due to their diverse biological activities and structural versatility. The spirocyclic system present in 1-benzoyl-3-(2,4-dichlorophenyl)-1,4-diazaspiro4.6undec-3-ene-2-thione is particularly noteworthy for its potential to interact with biological macromolecules in unique ways. This has led to several innovative approaches in drug discovery, where spirocyclic scaffolds are being designed to mimic natural products or to occupy novel binding pockets within target proteins.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires careful construction to ensure regioselectivity and high yield. Modern synthetic methodologies, such as transition-metal-catalyzed reactions and organometallic transformations, have been instrumental in facilitating the assembly of such complex structures. Additionally, green chemistry principles are being increasingly applied to optimize synthetic routes for sustainability and cost-effectiveness.

From a mechanistic standpoint, the reactivity of 1-benzoyl-3-(2,4-dichlorophenyl)-1,4-diazaspiro4.6undec-3-ene-2-thione can be probed through various spectroscopic techniques and theoretical calculations. Understanding its reaction pathways is crucial for designing derivatives with enhanced properties or for developing new synthetic strategies. For instance, studying how the thione group participates in cycloaddition reactions or how the benzoyl moiety influences aromatic substitution patterns can provide valuable insights into its chemical behavior.

The potential applications of this compound extend beyond traditional pharmaceuticals into emerging fields such as materials science and nanotechnology. Spirocyclic molecules are known for their rigidity and stability, making them suitable candidates for designing advanced materials with tailored properties. Furthermore, their ability to exhibit photochemical behavior opens up possibilities for applications in optoelectronics and photomedicine.

In conclusion,1-benzoyl-3-(2,4-dichlorophenyl)-1,4-diazaspiro4.6undec-3-ene-2-thione (CAS No. 899910-32-8) stands as a testament to the ingenuity of modern chemical synthesis and its potential impact on various scientific disciplines. Its unique structural features make it a promising candidate for further exploration in drug discovery、material science，and beyond。 As research continues to uncover new applications for heterocyclic compounds，this molecule exemplifies the excitement and possibilities that lie at the intersection of chemistry、biology，and technology。